Cas no 831170-01-5 (Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl-)

Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl- structure
831170-01-5 structure
Product Name:Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl-
CAS No:831170-01-5
MF:C26H28N4O
MW:412.526725769043
CID:678287
PubChem ID:71416380
Update Time:2025-04-19

Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-[bis(2-quinolinylmethyl)amino]-N,N-diethyl-
    • 2-[bis(quinolin-2-ylmethyl)amino]-N,N-diethylacetamide
    • N,N-Diethyl-N~2~,N~2~-bis[(quinolin-2-yl)methyl]glycinamide
    • 831170-01-5
    • 2-(Bis(quinolin-2-ylmethyl)amino)-N,N-diethylacetamide
    • DTXSID00835773
    • Inchi: 1S/C26H28N4O/c1-3-30(4-2)26(31)19-29(17-22-15-13-20-9-5-7-11-24(20)27-22)18-23-16-14-21-10-6-8-12-25(21)28-23/h5-16H,3-4,17-19H2,1-2H3
    • InChI Key: QNIBQYIIIOPFRB-UHFFFAOYSA-N
    • SMILES: O=C(CN(CC1C=CC2C=CC=CC=2N=1)CC1C=CC2C=CC=CC=2N=1)N(CC)CC

Computed Properties

  • Exact Mass: 412.22631153g/mol
  • Monoisotopic Mass: 412.22631153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 49.3Ų
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